2-(1H-benzo[d]imidazol-1-yl)-1-(7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl)ethanone

• IUPAC Name: 2-(benzimidazol-1-yl)-1-[7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl]ethanone
• InChI: InChI=1S/C20H19F2N3OS/c21-14-5-6-16(22)15(11-14)19-7-8-24(9-10-27-19)20(26)12-25-13-23-17-3-1-2-4-18(17)25/h1-6,11,13,19H,7-10,12H2
• InChI Key: TWWHWYMBEHBMTB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCSC1C2=C(C=CC(=C2)F)F)C(=O)CN3C=NC4=CC=CC=C43
• Molecular Formula: C20H19F2N3OS
• Molecular Weight: 387.4 g/mol

Description

2-(1H-benzo[d]imidazol-1-yl)-1-(7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl)ethanone is a useful research compound. Its molecular formula is C20H19F2N3OS and its molecular weight is 387.45. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Activity

Compounds similar to 2-(1H-benzo[d]imidazol-1-yl)-1-(7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl)ethanone have been explored for their antimicrobial and antifungal properties. For instance, (benzo[b]thienyl)methyl ethers of 1-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl)ethanol and (Z)-1-(2,4-dichlorophenyl)-2-(1H-imidazol-1-yl)ethanone oxime showed promising antifungal activity, indicating a potential in treating fungal infections (Raga et al., 1992). Another study synthesized novel 4-(1H-benz[d]imidazol-2yl)-1,3-thiazol-2-amines with notable antibacterial and antifungal activities (Reddy & Reddy, 2010).

Bio-Imaging Applications

A study on the assembly of a luminescent Zn5 cluster, involving 1,2-bis(benzo[d]imidazol-2-yl)-ethenol, highlighted its potential in bio-imaging. This cluster demonstrated high stability, low cytotoxicity, and pH-sensitive fluorescence, making it a promising candidate for detecting small tumors in vivo and in vitro (Zeng et al., 2016).

Cardiotonic Activity

Benzo[d]imidazole derivatives have been investigated for their cardiotonic activity. Compounds like 1-(5,6-dimethoxy-2-methylthio-1Hbenzo[d]imidazol-1-yl)-1-ethanone exhibited a positive inotropic effect on guinea pig atrium and heart papillary muscles, indicating potential use in treating heart conditions (Garalienė et al., 2006).

Chemical Synthesis and Catalysis

Research has been conducted on RuII‐NNN pincer complexes, which include 1H-benzo[d]imidazoles, for catalyzing the condensation of alcohols to 1H-benzo[d]imidazoles. This process is significant for the efficient synthesis of various 1H-benzo[d]imidazole derivatives (Li et al., 2018).

Determination of Amines in Environmental Water

A dual-sensitive probe based on 1-imidazole-2-(5-benzoacridine)-ethanone has been developed for the determination of amines in environmental water. This method involves fluorescence detection and online atmospheric chemical ionization-mass spectrometry, highlighting the compound's utility in environmental analysis (You et al., 2010).